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Compound of Interest

Compound Name: 5-Ethyl-1,3-dihydro-2H-indol-2-one

Cat. No.: B1311639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 5-Ethyl-1,3-dihydro-2H-indol-2-one, also known as 5-Ethyloxindole. It includes a

detailed summary of its molecular characteristics, standardized experimental protocols for its

synthesis and characterization, and an exploration of the potential biological significance of the

broader oxindole scaffold in relevant signaling pathways. This document is intended to serve as

a foundational resource for researchers engaged in the fields of medicinal chemistry,

pharmacology, and drug development.

Core Molecular Data
5-Ethyl-1,3-dihydro-2H-indol-2-one is a derivative of oxindole, a heterocyclic compound

featuring a fused benzene and pyrrolidone ring system. The presence of an ethyl group at the

5-position of the aromatic ring distinguishes this particular molecule.

Quantitative Molecular and Physical Properties
The fundamental physicochemical properties of 5-Ethyl-1,3-dihydro-2H-indol-2-one are

summarized in the table below. These data are computationally derived and have been

aggregated from established chemical databases.[1]
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Property Value Source

Molecular Weight 161.20 g/mol PubChem[1]

Molecular Formula C₁₀H₁₁NO PubChem[1]

IUPAC Name 5-ethyl-1,3-dihydroindol-2-one PubChem[1]

CAS Number 150560-61-5 PubChem[1]

Monoisotopic Mass 161.084063974 Da PubChem[1]

Synonyms
5-Ethyloxindole, 5-ethyl-1,3-

dihydroindol-2-one
PubChem[1]

Experimental Protocols
The following sections outline generalized experimental procedures for the synthesis and

characterization of 5-Ethyl-1,3-dihydro-2H-indol-2-one. These protocols are based on

established methods for the synthesis of substituted oxindoles and standard analytical

techniques for structural elucidation and purity assessment.

Synthesis Workflow
A common synthetic route to produce 5-substituted oxindoles involves the cyclization of a

corresponding α-chloroacetanilide precursor. The following diagram illustrates a generalized

workflow for such a synthesis.
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Synthesis of 5-Ethyl-1,3-dihydro-2H-indol-2-one

Start: 4-Ethylaniline

Acylation with Chloroacetyl Chloride

Purification of 2-Chloro-N-(4-ethylphenyl)acetamide

Friedel-Crafts Cyclization (e.g., with AlCl3)

Quenching and Work-up

Purification of 5-Ethyl-1,3-dihydro-2H-indol-2-one

Final Product
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Characterization Workflow

Purified Product

NMR Spectroscopy (¹H and ¹³C) Mass Spectrometry (e.g., ESI-MS) Infrared (IR) Spectroscopy Purity Assessment (e.g., HPLC)

Structural Confirmation and Purity Data
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Receptor Tyrosine Kinase (RTK) Signaling Pathway

Growth Factor (Ligand)

Receptor Tyrosine Kinase (RTK)

Dimerization

Autophosphorylation

Downstream Signaling
(e.g., RAS-MAPK, PI3K-AKT)

Cellular Response
(Proliferation, Survival)

Oxindole Derivative
(e.g., 5-Ethyloxindole analog)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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